Cas no 88048-00-4 (17-Norkaur-15-ene-3,12-dione,13-methyl-, (8b,13b)- (9CI))

• Product Name: 17-Norkaur-15-ene-3,12-dione,13-methyl-, (8b,13b)- (9CI)
• CAS No: 88048-00-4
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 728934
• PubChem ID: 14191181
• Update Time: 2024-03-01

17-Norkaur-15-ene-3,12-dione,13-methyl-, (8b,13b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 17-Norkaur-15-ene-3,12-dione,13-methyl-, (8b,13b)- (9CI)
• 17-Norkaur-15-ene-3,12-dione, 13-methyl-, (8β,13β)- (9CI)

• Inchi： 1S/C20H28O2/c1-17(2)13-5-8-20-10-9-18(3,12-20)16(22)11-14(20)19(13,4)7-6-15(17)21/h9-10,13-14H,5-8,11-12H2,1-4H3
• InChI Key： ZUZSPZMYVHKHKO-UHFFFAOYSA-N
• SMILES： O=C1CC2C3(C=CC1(C)C3)CCC1C(C)(C)C(CCC21C)=O

Computed Properties

• Exact Mass: 300.208930132g/mol
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids